Cas no 1648885-70-4 (1-ethyl-N-methyl-1H-pyrazol-5-amine)

• Product Name: 1-ethyl-N-methyl-1H-pyrazol-5-amine
• CAS No: 1648885-70-4
• MF: C₆H₁₁N₃
• MW: 125.171640634537
• CID: 5614234
• PubChem ID: 20607200
• Update Time: 2025-10-31

1-ethyl-N-methyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• EN300-33048208
• 1648885-70-4
• 1-ethyl-N-methyl-1H-pyrazol-5-amine
• SCHEMBL1207604

• Inchi： 1S/C6H11N3/c1-3-9-6(7-2)4-5-8-9/h4-5,7H,3H2,1-2H3
• InChI Key： FATBHORACCCUBA-UHFFFAOYSA-N
• SMILES： N1(C(=CC=N1)NC)CC

Computed Properties

• Exact Mass: 125.095297364g/mol
• Monoisotopic Mass: 125.095297364g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 84.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 29.8Ų

Additional information on 1-ethyl-N-methyl-1H-pyrazol-5-amine

Recent Advances in the Study of 1-ethyl-N-methyl-1H-pyrazol-5-amine (CAS: 1648885-70-4)

The compound 1-ethyl-N-methyl-1H-pyrazol-5-amine (CAS: 1648885-70-4) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic amine, characterized by its pyrazole core, has shown promising potential in various therapeutic applications, particularly in the development of novel kinase inhibitors and modulators of biological pathways. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of interest for researchers aiming to address unmet medical needs.

One of the key areas of research involving 1-ethyl-N-methyl-1H-pyrazol-5-amine is its role as a building block in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective kinase inhibitors, which are critical for targeting cancer-related signaling pathways. The study highlighted the compound's ability to serve as a scaffold for modifications that enhance binding affinity and selectivity, thereby reducing off-target effects. This has opened new avenues for the design of next-generation kinase inhibitors with improved efficacy and safety profiles.

In addition to its applications in oncology, 1-ethyl-N-methyl-1H-pyrazol-5-amine has also been investigated for its potential in treating neurological disorders. A recent preprint on bioRxiv reported its activity as a modulator of neurotransmitter receptors, particularly those involved in dopamine and serotonin signaling. The study utilized in vitro and in vivo models to demonstrate the compound's ability to cross the blood-brain barrier and exert neuroprotective effects. These findings suggest that it could be a valuable candidate for further development in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's.

The pharmacological profile of 1-ethyl-N-methyl-1H-pyrazol-5-amine has been further elucidated through advanced computational and experimental techniques. Molecular docking studies have revealed its interactions with key protein targets, providing insights into its mechanism of action. For instance, a 2024 study in ACS Chemical Biology employed cryo-EM and X-ray crystallography to visualize the binding of the compound to its target proteins, offering a structural basis for its biological activity. These structural insights are invaluable for rational drug design and optimization.

Despite these promising developments, challenges remain in the clinical translation of 1-ethyl-N-methyl-1H-pyrazol-5-amine. Issues such as metabolic stability, bioavailability, and potential toxicity need to be addressed through further preclinical studies. Recent efforts have focused on derivatizing the core structure to improve its pharmacokinetic properties. For example, a 2023 patent application disclosed novel derivatives with enhanced solubility and reduced hepatic clearance, which could pave the way for more effective formulations.

In conclusion, 1-ethyl-N-methyl-1H-pyrazol-5-amine (CAS: 1648885-70-4) represents a versatile and promising compound in the field of chemical biology and drug discovery. Its applications span from oncology to neurology, and ongoing research continues to uncover its potential. However, further studies are needed to overcome existing challenges and fully realize its therapeutic potential. The compound's unique structural features and biological activity make it a compelling subject for future research and development.